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Compound of Interest

3-Bromobutan-2-
Compound Name:
amine;hydrobromide

CAS No.: 58363-21-6

Cat. No.: B2516734

Get Quote

\\

Part 1: Chemical Identity & Significance
Product Identification
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Parameter Detail

Chemical Name 3-Bromobutan-2-amine hydrobromide

2-Amino-3-bromobutane HBr;
Synonyms -Methyl-

-bromo-isopropylamine hydrobromide

Not Listed (Free base: 736083-47-9; Analog 2-
Bromoethylamine HBr: 2576-47-8)

CAS Number

Molecular Formula

Molecular Weight ~232.94 g/mol

Chiral backbone (2 stereocenters).[1][2]
Structure Typically supplied as a racemate or specific

diastereomer depending on synthesis.

Research Significance

This compound is a "Masked Aziridine". It is a stable salt form of a reactive intermediate.
e In Acid/Solid State: Stable linear alkyl bromide.

» In Base/Solution: Rapidly undergoes intramolecular cyclization to form 2,3-dimethylaziridine,
a potent alkylating agent.

e Usage: Primary building block for introducing chiral amine motifs or aziridine rings in
peptidomimetics.

Part 2: Hazard Identification (GHS Classification)[1]
[2][3][4][5]

Derived based on Structure-Activity Relationship (SAR) with 2-Bromoethylamine
Hydrobromide.

GHS Classification
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Hazard Class Category Hazard Statement

H302: Harmful if swallowed.[1]

Acute Toxicity (Oral) Category 4
[31[4]
) ) o H315: Causes skin irritation.[2]
Skin Corrosion/Irritation Category 2 3]
) H319: Causes serious eye
Serious Eye Damage Category 2A o
irritation.[2][3][5]
o ] H317: May cause an allergic
Sensitization (Skin) Category 1 _ _
skin reaction.[3]
. H335: May cause respiratory
STOT - Single Exposure Category 3

irritation.[2][3][6]

The "Hidden" Hazard: Alkylating Potential

Unlike simple inorganic salts, this compound carries a latent alkylation risk. Upon physiological
contact (pH 7.4), the free amine is liberated, allowing it to cyclize and potentially alkylate
DNA/proteins.

o Precaution: Treat as a potential mutagen.
Part 3: Composition & Stability Logic
The Stability Switch (Diagram)

The safety of this compound is entirely pH-dependent. The following diagram illustrates the
critical "Safety Boundary" researchers must maintain.

]
i
i
3-Bromobutan-2-amine HBr - 2,3-Dimethylaziridine .
(Solid / Acidic pH) an Fast) (Basic pH > 8) Hydrolysis Product
i STABLE TOXIC / ALKYLATING (ST
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Figure 1: The Stability Switch. Keeping the compound acidic prevents the formation of the toxic
aziridine species.

Part 4: Emergency Response & First Aid[3]
Protocol: "The Bromide Wash"

Standard base neutralization (often used for acid burns) is DANGEROUS here because it
triggers aziridine formation on the skin.

Exposure Route Immediate Action Scientific Rationale

1. Blot excess dry powder. 2. Water dilution keeps the local

Flush with copious water for 15  pH neutral-to-acidic, washing

Skin Contact min. 3. DO NOT use soap away the salt before it
immediately (alkaline soaps penetrates as a lipophilic free
promote cyclization). base.

] ) ] The hydrobromide acid
1. Irrigate with saline/water for ) ]
_ component causes immediate
Eye Contact 15 min. 2. Seek S S
_ irritation; rapid dilution is
ophthalmologist. -
critical.

1. Rinse mouth.[1][3][4]5][7][€]

. . N Vomiting risks aspiration of
Ingestion 2. Do NOT induce vomiting. 3.

. ) corrosive salts.
Administer water/milk.

Part 5: Handling & Experimental Controls
Engineering Controls

o Hygroscopicity: The HBr salt is hygroscopic.[5] Moisture uptake leads to "clumping" and
potential slow hydrolysis.

o Atmosphere: Handle under dry nitrogen or argon.

e Enclosure: Weigh in a fume hood or glovebox.
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Personal Protective Equipment (PPE) Selection

e Gloves: Nitrile (0.11 mm) is generally sufficient for the solid salt.

o Warning: If dissolved in organic solvents (DCM, DMF), use Silver Shield/Laminate gloves.
Halogenated amines can permeate nitrile when in solution.

o Respiratory: N95/P100 particulate respirator if dust formation is visible.

Self-Validating Purity Check

Before using the reagent in critical steps, verify it has not degraded:

¢ Visual: Must be white/off-white crystals. Yellow/brown indicates oxidation or free bromine
release.

¢ Solubility Test: Dissolve 10mg in

. Solution should be clear. Turbidity suggests polymerization.

e pH Check: A 5% aqueous solution should be acidic (pH ~3-4). If neutral, the HBr has been
lost.

Part 6: Physical & Chemical Properties

Property Value (Predicted/Analog)
Physical State Solid (Crystalline powder)
Color White to off-white
Melting Point 165-175 °C (Decomposes)

B Soluble in Water, Methanol, DMSO. Insoluble in
Solubility

Hexanes, Ether.

pH (5% aq) < 4.0 (Acidic)

o Incompatible with strong bases, oxidizing
Reactivity

agents.
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Part 7: Disposal & Environmental

+ Waste Stream: Halogenated Organic Waste.
e Quenching Protocol (for spills):
o Do not simply wash down the drain.

o Treat spill with an excess of aqueous sodium thiosulfate (to quench trace bromine)
followed by slow addition to a dilute acid waste container.

o Avoid adding to basic waste containers (e.g., hydroxide baths) to prevent aziridine vapor

generation.

Part 8: Safety Decision Matrix

Use this workflow to determine safe handling procedures based on your experimental state.

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2516734?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Start: Handling 3-Bromobutan-2-amine HBr

What is the state?

Solid Powder In Solution

Store in Desiccator Is Solvent Basic?
Avoid Light (Pyridine, TEA, NaOH)

Yes No

HIGH RISK: Aziridine Formation Acidic/Neutral Solvent

Use Fume Hood (MeOH, Water, DCM)
Closed System Stable for <24h

Click to download full resolution via product page

Figure 2: Operational decision tree for handling the reagent in solid vs. solution states.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2516734?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

